Cas no 1379340-25-6 (2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine)
1379340-25-6 structure
Product Name:2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
CAS No:1379340-25-6
MF:C10H12ClN3
MW:209.675380706787
MDL:MFCD20257933
CID:4592694
PubChem ID:117679254
Update Time:2024-11-02
2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-tert-Butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
- 2-(tert-Butyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
- 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(1,1-dimethylethyl)-
- CC(C)(C)c1nc(Cl)c2cc[nH]c2n1
- 2-(t-Butyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
- 2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine
-
- MDL: MFCD20257933
- Inchi: 1S/C10H12ClN3/c1-10(2,3)9-13-7(11)6-4-5-12-8(6)14-9/h4-5H,1-3H3,(H,12,13,14)
- InChI Key: OZTDRUMVTMLRFV-UHFFFAOYSA-N
- SMILES: ClC1C2C=CNC=2N=C(C(C)(C)C)N=1
Computed Properties
- Exact Mass: 209.0719751 g/mol
- Monoisotopic Mass: 209.0719751 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 41.6
- Molecular Weight: 209.67
2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM269368-250mg |
2-(tert-Butyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
1379340-25-6 | 95%+ | 250mg |
$191 | 2022-09-03 | |
| Chemenu | CM269368-1g |
2-(tert-Butyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
1379340-25-6 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM269368-1g |
2-(tert-Butyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
1379340-25-6 | 95%+ | 1g |
$800 | 2021-08-18 | |
| Chemenu | CM269368-5g |
2-(tert-Butyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
1379340-25-6 | 95%+ | 5g |
$2312 | 2021-08-18 | |
| TRC | T205390-10mg |
2-(tert-Butyl)-4-Chloro-7h-pyrrolo[2,3-D]pyrimidine |
1379340-25-6 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205390-50mg |
2-(tert-Butyl)-4-Chloro-7h-pyrrolo[2,3-D]pyrimidine |
1379340-25-6 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | T205390-100mg |
2-(tert-Butyl)-4-Chloro-7h-pyrrolo[2,3-D]pyrimidine |
1379340-25-6 | 100mg |
$ 135.00 | 2022-06-03 | ||
| Chemenu | CM269368-5g |
2-(tert-Butyl)-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
1379340-25-6 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Enamine | EN300-336838-0.05g |
2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
1379340-25-6 | 0.05g |
$816.0 | 2023-09-03 | ||
| Enamine | EN300-336838-0.1g |
2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine |
1379340-25-6 | 0.1g |
$855.0 | 2023-09-03 |
2-tert-butyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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